![molecular formula C8H16ClNO4S2 B5155601 N-(1,1-dioxidotetrahydro-3-thienyl)tetrahydro-3-thiophenamine 1,1-dioxide hydrochloride](/img/structure/B5155601.png)
N-(1,1-dioxidotetrahydro-3-thienyl)tetrahydro-3-thiophenamine 1,1-dioxide hydrochloride
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Description
Synthesis Analysis
Thiophene derivatives, including our compound of interest, are synthesized through various chemical reactions, highlighting their versatile reactivity and the potential for diverse substitutions and functionalizations. Recent achievements in thiophene synthesis emphasize novel synthetic approaches and the employment of diverse catalysts, showcasing the compound's significance in medicinal chemistry due to its wide range of applications, from antimicrobial to anticancer activities (Xuan, 2020).
Molecular Structure Analysis
The molecular structure of thiophene derivatives plays a crucial role in determining their chemical reactivity and biological activity. Studies on structure-activity relationships of thiophene derivatives have demonstrated that modifications in the thiophene ring can significantly impact their therapeutic properties and interaction with biological systems (Drehsen & Engel, 1983).
Chemical Reactions and Properties
Thiophene derivatives engage in various chemical reactions, including oxidation, reduction, and cyclization, which are critical for their application in drug design and synthesis. The reactivity of these compounds towards different reagents and conditions highlights their versatility in chemical synthesis and potential utility in developing novel therapeutic agents (Sosnovskikh, 2018).
Physical Properties Analysis
The physical properties of thiophene derivatives, such as solubility, melting point, and crystalline structure, are essential for their application in material science and pharmaceutical formulation. These properties are influenced by the molecular structure and substitution patterns on the thiophene ring.
Chemical Properties Analysis
The chemical properties of thiophene derivatives, including acidity, basicity, and electrophilicity, are critical for their reactivity and interactions with biological targets. These properties are determined by the electron distribution within the molecule and the presence of functional groups, which can be manipulated through chemical synthesis to enhance the compound's biological activity and selectivity (Razzaghi-Asl et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-1,1-dioxothiolan-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO4S2.ClH/c10-14(11)3-1-7(5-14)9-8-2-4-15(12,13)6-8;/h7-9H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXKHQMSERGYTDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1NC2CCS(=O)(=O)C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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